Zinc octadecylbenzenesulphonate

Catalog No.
S13141408
CAS No.
94086-54-1
M.F
C48H82O6S2Zn
M. Wt
884.7 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Zinc octadecylbenzenesulphonate

CAS Number

94086-54-1

Product Name

Zinc octadecylbenzenesulphonate

IUPAC Name

zinc;2-octadecylbenzenesulfonate

Molecular Formula

C48H82O6S2Zn

Molecular Weight

884.7 g/mol

InChI

InChI=1S/2C24H42O3S.Zn/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-23-21-18-19-22-24(23)28(25,26)27;/h2*18-19,21-22H,2-17,20H2,1H3,(H,25,26,27);/q;;+2/p-2

InChI Key

YCFMFWQDRBVJCH-UHFFFAOYSA-L

Canonical SMILES

CCCCCCCCCCCCCCCCCCC1=CC=CC=C1S(=O)(=O)[O-].CCCCCCCCCCCCCCCCCCC1=CC=CC=C1S(=O)(=O)[O-].[Zn+2]

Zinc octadecylbenzenesulphonate is a chemical compound that belongs to the class of organozinc compounds. It is characterized by the presence of a zinc ion coordinated with an octadecylbenzenesulphonate group, which features a long hydrophobic alkyl chain (octadecyl) and a sulfonate functional group. This unique structure imparts both hydrophobic and hydrophilic properties, making it useful in various applications, particularly in surfactant and emulsifying roles. The compound is often used in formulations requiring stabilization of emulsions or dispersions due to its surfactant properties.

Typical of organozinc compounds:

  • Nucleophilic Substitution: The sulfonate group can be replaced by nucleophiles, leading to the formation of new organozinc derivatives.
  • Decomposition: Under certain conditions, zinc octadecylbenzenesulphonate may decompose, releasing zinc ions and other products.
  • Coordination Complex Formation: It can form coordination complexes with various ligands due to the presence of the zinc ion.

These reactions are essential for its application in organic synthesis and material science.

Zinc compounds, including zinc octadecylbenzenesulphonate, have been studied for their biological activities. Zinc plays a crucial role in numerous biological processes, including:

  • Antioxidant Properties: Zinc can act as a pro-antioxidant mediator, helping to protect cells from oxidative stress by modulating reactive oxygen species (ROS) levels .
  • Anti-inflammatory Effects: Zinc supplementation has been shown to reduce inflammatory markers in various studies, suggesting potential therapeutic benefits .
  • Cellular Signaling: Zinc ions are involved in cellular signaling pathways, influencing gene expression and protein activity .

The specific biological effects of zinc octadecylbenzenesulphonate require further investigation to establish its efficacy and mechanisms of action.

The synthesis of zinc octadecylbenzenesulphonate typically involves several steps:

  • Preparation of Octadecylbenzenesulfonic Acid: This can be synthesized from octadecylbenzene through sulfonation reactions using sulfur trioxide or chlorosulfonic acid.
  • Formation of Zinc Salt: The sulfonic acid is then neutralized with zinc oxide or zinc carbonate to form the corresponding zinc salt.
  • Purification: The product may undergo recrystallization or other purification techniques to obtain high purity zinc octadecylbenzenesulphonate.

This method allows for the efficient production of the compound while maintaining its desired properties.

Zinc octadecylbenzenesulphonate finds applications across various fields:

  • Surfactants and Emulsifiers: Its amphiphilic nature makes it suitable for use in formulations that require stabilization of emulsions or dispersions.
  • Cosmetics and Personal Care Products: It is used in creams and lotions for its emulsifying properties.
  • Pharmaceuticals: Potential applications include drug delivery systems where controlled release is needed.
  • Agriculture: It may be utilized as an additive in agrochemical formulations to enhance solubility and stability.

  • Zinc ions can interact with various biomolecules, influencing their structure and function.
  • The presence of the long alkyl chain may affect membrane permeability and cellular uptake.

Further studies are necessary to elucidate the specific interactions of zinc octadecylbenzenesulphonate within biological systems.

Several compounds share structural similarities with zinc octadecylbenzenesulphonate. Here are some notable examples:

Compound NameStructure CharacteristicsUnique Features
Zinc dodecylbenzenesulfonateShorter alkyl chain (dodecyl)May exhibit different solubility and emulsifying properties due to shorter chain length.
Zinc stearateContains stearic acid (C18)Commonly used as a lubricant and stabilizer in plastics.
Sodium dodecylbenzenesulfonateSodium salt formWidely used as a surfactant in detergents; lacks zinc ion functionality.
Zinc laurateDerived from lauric acid (C12)Exhibits antimicrobial properties; used in food preservation.

Zinc octadecylbenzenesulphonate's unique combination of a long hydrophobic chain and a sulfonate group distinguishes it from these similar compounds, particularly in its application as an emulsifier and surfactant where enhanced stability is required.

Hydrogen Bond Acceptor Count

6

Exact Mass

882.484424 g/mol

Monoisotopic Mass

882.484424 g/mol

Heavy Atom Count

57

Dates

Last modified: 08-10-2024

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